Cas no 67362-99-6 (3-Benzothiazol-2-yl-benzonitrile)

3-Benzothiazol-2-yl-benzonitrile structure
67362-99-6 structure
Product Name:3-Benzothiazol-2-yl-benzonitrile
CAS No:67362-99-6
MF:C14H8N2S
MW:236.291721343994
CID:965894
PubChem ID:14813269
Update Time:2025-04-19

3-Benzothiazol-2-yl-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Benzothiazol-2-yl-benzonitrile
    • 3-(1,3-benzothiazol-2-yl)benzonitrile
    • 2-(3-cyanophenyl)benzothiazole
    • 2-<3-Cyan-phenyl>-benzothiazol
    • Benzonitrile,3-(2-benzothiazolyl)
    • AKOS005062590
    • 67362-99-6
    • SCHEMBL25566952
    • DTXSID40564313
    • HS-5968
    • 3-(Benzo[d]thiazol-2-yl)benzonitrile
    • Inchi: 1S/C14H8N2S/c15-9-10-4-3-5-11(8-10)14-16-12-6-1-2-7-13(12)17-14/h1-8H
    • InChI Key: TVVTWDUBURSZHJ-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=C(C#N)C=2)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 236.04100
  • Monoisotopic Mass: 236.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 64.92000
  • LogP: 3.83498
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